3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one
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Overview
Description
Preparation Methods
The synthesis of 3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one can be achieved through several methods. One common approach involves the amination and cyclization of functionalized acyclic substrates . Another method includes the oxidation of pyrrolidine derivatives . Industrial production methods often involve the ring expansion of β-lactams or cyclopropylamides . These methods are generally efficient and reliable, although some may suffer from poor regioselectivity or require multi-step preparation of highly functionalized substrates .
Chemical Reactions Analysis
3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce alcohols .
Scientific Research Applications
3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one has a wide range of scientific research applications. In chemistry, it is used as a versatile synthon in organic synthesis due to its inherently rich reactivity . In biology and medicine, it is explored for its potential biological activities, including antimicrobial and anticancer properties . In the industry, it is used in the synthesis of drugs, dyes, pigments, and other fine chemicals .
Mechanism of Action
The mechanism of action of 3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of certain enzymes and receptors . The exact molecular targets and pathways involved depend on the specific biological context and application of the compound .
Comparison with Similar Compounds
3-(2-Hydroxy-2-methylbutyl)pyrrolidin-2-one can be compared with other similar compounds such as pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol . These compounds share the pyrrolidine ring structure but differ in their functional groups and biological activities. The uniqueness of this compound lies in its specific functional groups, which confer distinct reactivity and biological properties .
Properties
Molecular Formula |
C9H17NO2 |
---|---|
Molecular Weight |
171.24 g/mol |
IUPAC Name |
3-(2-hydroxy-2-methylbutyl)pyrrolidin-2-one |
InChI |
InChI=1S/C9H17NO2/c1-3-9(2,12)6-7-4-5-10-8(7)11/h7,12H,3-6H2,1-2H3,(H,10,11) |
InChI Key |
QJDKZXHTLANWPD-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CC1CCNC1=O)O |
Origin of Product |
United States |
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